Cas no 1808001-77-5 (2-(3,5-dichloropyridin-4-yl)acetaldehyde)

• Product Name: 2-(3,5-dichloropyridin-4-yl)acetaldehyde
• CAS No: 1808001-77-5
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 6122001
• PubChem ID: 54351267
• Update Time: 2025-10-29

2-(3,5-dichloropyridin-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)acetaldehyde
• EN300-1975156
• 1808001-77-5
• SCHEMBL7043678

• Inchi： 1S/C7H5Cl2NO/c8-6-3-10-4-7(9)5(6)1-2-11/h2-4H,1H2
• InChI Key： UFYKHMCTJULCQQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(CC=O)=C1Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 279.4±35.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 2-(3,5-dichloropyridin-4-yl)acetaldehyde

Research Brief on 2-(3,5-dichloropyridin-4-yl)acetaldehyde (CAS: 1808001-77-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3,5-dichloropyridin-4-yl)acetaldehyde (CAS: 1808001-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. This aldehyde derivative, characterized by its dichloropyridine moiety, exhibits unique reactivity that makes it valuable for constructing complex molecular architectures. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(3,5-dichloropyridin-4-yl)acetaldehyde as a critical building block for synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's aldehyde group enabled efficient Schiff base formation with primary amines, facilitating the construction of pyrido[4,3-d]pyrimidine scaffolds. The resulting inhibitors demonstrated nanomolar potency against BTK, with improved selectivity profiles compared to existing therapeutics. This highlights the compound's utility in addressing challenges associated with off-target effects in kinase inhibitor development.

Further investigations have revealed the compound's potential in antimicrobial drug discovery. A recent ACS Infectious Diseases publication (2024) reported its incorporation into hybrid molecules targeting bacterial topoisomerases. The electron-withdrawing chlorine atoms on the pyridine ring were found to enhance the compound's ability to participate in halogen bonding with key amino acid residues in the target enzymes. This property, combined with the aldehyde's reactivity, allowed for the development of structurally diverse antimicrobial candidates with activity against multidrug-resistant Gram-positive pathogens.

The synthetic accessibility of 2-(3,5-dichloropyridin-4-yl)acetaldehyde has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route starting from commercially available 3,5-dichloropyridine. The new protocol features a palladium-catalyzed formylation step that achieves >85% yield while minimizing heavy metal contamination, addressing previous challenges in industrial-scale production of this valuable intermediate.

Emerging applications extend beyond small molecule therapeutics. Recent work in Chemical Communications (2024) demonstrated the compound's utility in bioconjugation chemistry. The aldehyde functionality was effectively employed for site-specific protein modification through oxime ligation, while the dichloropyridine moiety served as a recognition element for subsequent click chemistry reactions. This dual functionality makes the compound particularly attractive for developing antibody-drug conjugates (ADCs) and other targeted delivery systems.

In conclusion, 2-(3,5-dichloropyridin-4-yl)acetaldehyde (1808001-77-5) continues to demonstrate significant value across multiple pharmaceutical research areas. Its unique chemical properties enable diverse applications ranging from kinase inhibitor development to antimicrobial agents and bioconjugation strategies. Ongoing research is expected to further expand its utility, particularly in addressing emerging challenges in targeted therapy and drug resistance. The compound's growing importance underscores the need for continued investigation into its synthetic applications and biological activities.